57-41-0

Phenytoin

In Stock

• CAS RN:
• 57-41-0

• Formula:
• C15H12N2O2

• InChI:
• InChI=1S/C15H12N2O2/c18-13-15(17-14(19)16-13,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H2,16,17,18,19)

• InChIKey:
• CXOFVDLJLONNDW-UHFFFAOYSA-N

• Phenytoin is an anticonvulsant agent and active metabolite of fosphenytoin. Phenytoin is formed from fosphenytoin by tissue phosphatases. It inhibits neuronal voltage-gated sodium channels in a voltage-dependent manner. Phenytoin reduces the neuronal firing frequency and decreases the amplitude of excitatory post-synaptic potentials (EPSPs) in electrically stimulated rat corticostriatal slices (EC50s = 42.8 and 33.5 µM, respectively). It protects against seizures induced by maximal electroshock (MES) in mice (ED50 = 10 mg/kg). Formulations containing phenytoin have been used in the treatment of tonic-clonic seizures and status epilepticus.
  Phenytoin is a well-known aromatic anticonvulsant which undergoes metabolism in the hepatic microsomal system. It finds its application as the most effective treatment available for seizure disorders. It belongs to the class of phenyl h...

(4-Sulfamoylphenyl)urea

In Stock

• CAS RN:
• 5657-41-0

• Formula:
• C7H9N3O3S

• InChI:
• InChI=1S/C7H9N3O3S/c8-7(11)10-5-1-3-6(4-2-5)14(9,12)13/h1-4H,(H3,8,10,11)(H2,9,12,13)

• InChIKey:
• ISCCNJYJZOFXNN-UHFFFAOYSA-N

• (4-Sulfamoylphenyl)urea is a useful research compound. Its molecular formula is C7H9N3O3S and its molecular weight is 215.23 g/mol. The purity is usually 95%.

Methyl 2-(5-methoxy-2-nitrophenyl)acetate

• CAS RN:
• 21857-41-0

• Formula:
• C10H11NO5

• InChI:
• InChI=1S/C10H11NO5/c1-15-8-3-4-9(11(13)14)7(5-8)6-10(12)16-2/h3-5H,6H2,1-2H3

• InChIKey:
• LYTSHZPVDBSGMH-UHFFFAOYSA-N

• Methyl 2-(5-methoxy-2-nitrophenyl)acetate is a useful research compound. Its molecular formula is C10H11NO5 and its molecular weight is 225.2 g/mol. The purity is usually 95%.

Ethyl(iodomethyl)dimethylsilane

• CAS RN:
• 18157-41-0

• Formula:
• C5H13ISi

• InChI:
• InChI=1S/C5H13ISi/c1-4-7(2,3)5-6/h4-5H2,1-3H3

• InChIKey:
• HYWZBSLSHAUBSB-UHFFFAOYSA-N

• Ethyl(iodomethyl)dimethylsilane, also known as Ethyl(iodomethyl)dimethylsilane, is a useful research compound. Its molecular formula is C5H13ISi and its molecular weight is 228.15 g/mol. The purity is usually 95%.

1-(2,6-difluoro-3-methylphenyl)methanamine hydrochloride

In Stock

• CAS RN:
• 518357-41-0

• Formula:
• C8H10ClF2N

• 1-(2,6-difluoro-3-methylphenyl)methanamine hydrochloride is a useful research compound. Its molecular formula is C8H10ClF2N and its molecular weight is 193.6. The purity is usually 95%.

2-((4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3,4-dimethylphenyl)acetamide

In Stock

• CAS RN:
• 571157-41-0

• Formula:
• C19H21N5O2S

• InChI:
• InChI=1S/C19H21N5O2S/c1-12-8-9-14(10-13(12)2)21-17(25)11-27-19-23-22-18(24(19)20)15-6-4-5-7-16(15)26-3/h4-10H,11,20H2,1-3H3,(H,21,25)

• InChIKey:
• ZRAFSUQCSZTGBV-UHFFFAOYSA-N

• 2-((4-amino-5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C19H21N5O2S and its molecular weight is 383.47. The purity is usually 95%.

6-(4-Ethoxyphenyl)-2-(3-hydroxypropyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893957-41-0

• Formula:
• C19H23N5O4

• InChI:
• InChI=1S/C19H23N5O4/c1-3-28-14-7-5-13(6-8-14)22-10-11-23-15-16(20-18(22)23)21(2)19(27)24(17(15)26)9-4-12-25/h5-8,25H,3-4,9-12H2,1-2H3

• InChIKey:
• PJBNSTHAJPHKLT-UHFFFAOYSA-N

• 6-(4-Ethoxyphenyl)-2-(3-hydroxypropyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C19H23N5O4 and its molecular weight is 385.424. The purity is usually 95%.

4'-Chloro-2',5'-difluoro-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone

In Stock

• CAS RN:
• 898757-41-0

• Formula:
• C16H19ClF2O3

• InChI:
• InChI=1S/C16H19ClF2O3/c1-16(2)8-21-15(22-9-16)5-3-4-14(20)10-6-13(19)11(17)7-12(10)18/h6-7,15H,3-5,8-9H2,1-2H3

• InChIKey:
• MCOKSVIFWFHANM-UHFFFAOYSA-N

• 4'-Chloro-2',5'-difluoro-4-(5,5-dimethyl-1,3-dioxan-2-YL)butyrophenone is a useful research compound. Its molecular formula is C16H19ClF2O3 and its molecular weight is 332.77 g/mol. The purity is usually 95%.

Ethanone, 1-(3-hydroxybicyclo[2.2.1]hept-1-YL)-, exo-(9CI)

Usually In Stock

• CAS RN:
• 144657-41-0

• Formula:
• C9H14O2

• InChI:
• InChI=1S/C9H14O2/c1-6(10)9-3-2-7(4-9)8(11)5-9/h7-8,11H,2-5H2,1H3

• Ethanone, 1-(3-hydroxybicyclo[2.2.1]hept-1-YL)-, exo-(9CI), also known as Ethanone, 1-(3-hydroxybicyclo[2.2.1]hept-1-YL)-, exo-(9CI), is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.20626. The purity is usually 95%.

Ethyl 6-azaspiro[2.5]octane-1-carboxylate hydrochloride

In Stock

• CAS RN:
• 1983157-41-0

• Formula:
• C10H18ClNO2

• InChI:
• InChI=1S/C10H17NO2.ClH/c1-2-13-9(12)8-7-10(8)3-5-11-6-4-10;/h8,11H,2-7H2,1H3;1H

• InChIKey:
• AMBMLYMXCBNDFK-UHFFFAOYSA-N

• Ethyl 6-azaspiro[2.5]octane-1-carboxylate hydrochloride is a useful research compound. Its molecular formula is C10H18ClNO2 and its molecular weight is 219.71. The purity is usually 95%.

N-Methyl-1-[(1-prop-2-enoylpiperidin-3-yl)methyl]triazole-4-carboxamide

Usually In Stock

• CAS RN:
• 2361657-41-0

• Formula:
• C13H19N5O2

• InChI:
• InChI=1S/C13H19N5O2/c1-3-12(19)17-6-4-5-10(7-17)8-18-9-11(15-16-18)13(20)14-2/h3,9-10H,1,4-8H2,2H3,(H,14,20)

• InChIKey:
• BZVRBVBJXZEYPD-UHFFFAOYSA-N

• N-Methyl-1-[(1-prop-2-enoylpiperidin-3-yl)methyl]triazole-4-carboxamide is a useful research compound. Its molecular formula is C13H19N5O2 and its molecular weight is 277.328. The purity is usually 95%.